Cas no 1628475-90-0 (cis-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid)

• Product Name: cis-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• CAS No: 1628475-90-0
• MF: C₁₁H₁₈FNO₄
• MW: 247.263
• MDL: MFCD28016232
• CID: 4554569
• PubChem ID: 86335726
• Update Time: 2025-08-05

cis-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3,4)-Cis-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid racemate
• cis-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• cis-1-Boc-3-fluoro-piperidine-4-carboxylic acid
• cis-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylicacid
• MFCD28016232
• (3R,4S)-1-(Boc)-3-Fluoropiperidine-4-carboxylic acid >95% ee
• cis-1-Boc-3-fluoropiperidine-4-carboxylic acid
• MFCD28016234
• D96530
• P14520
• CS-0119521
• (3R,4S)-1-[(tert-butoxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid
• (3R,4S)-1-(Boc)-3-Fluoropiperidine-4-carboxylic acid
• (3,4)-cis-1-(tert-Butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• 1628475-90-0
• (3R,4S)-3-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• 1932149-31-9
• (3R,4S)-1-(TERT-BUTOXYCARBONYL)-3-FLUOROPIPERIDINE-4-CARBOXYLIC ACID
• SCHEMBL16058302
• (3R,4S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid
• AKOS027328123
• AS-52164

• MDL： MFCD28016232
• Inchi： InChI=1S/C11H18FNO4/c1-11(2,3)17-10(16)13-5-4-7(9(14)15)8(12)6-13/h7-8H,4-6H2,1-3H3,(H,14,15)/t7-,8+/m1/s1
• InChI Key： VAXFBQGBIHPZCF-SFYZADRCSA-N
• SMILES： C(N1C[C@H](F)[C@@H](CC1)C(=O)O)(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 247.12198622g/mol
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on cis-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid

Introduction to cis-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid (CAS No. 1628475-90-0)

cis-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid (CAS No. 1628475-90-0) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cis configuration and the presence of a tert-butoxycarbonyl (Boc) protecting group, offers a range of applications in the synthesis of bioactive molecules and drug development.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly for amino acids and peptides. It provides stability to the compound during various synthetic steps and can be selectively removed under mild acidic conditions, making it an ideal choice for multistep syntheses. The 3-fluoropiperidine moiety, on the other hand, introduces fluorine into the molecule, which can significantly influence the physicochemical properties and biological activity of the final product.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms can enhance the lipophilicity, metabolic stability, and binding affinity of drug candidates. In the case of cis-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid, the presence of fluorine at the 3-position of the piperidine ring can improve its pharmacokinetic properties, making it a valuable intermediate in the development of novel therapeutics.

The cis configuration of this compound is particularly noteworthy. Stereochemistry plays a crucial role in determining the biological activity and selectivity of small molecules. The cis isomer often exhibits distinct properties compared to its trans counterpart, which can be leveraged to optimize drug candidates for specific therapeutic applications. For instance, recent research has shown that cis isomers of certain piperidine derivatives exhibit enhanced potency and selectivity in targeting G protein-coupled receptors (GPCRs), which are key targets in many therapeutic areas.

In addition to its potential as a pharmaceutical intermediate, cis-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid has been utilized in the synthesis of various bioactive compounds. One notable application is in the preparation of prodrugs, where the Boc group can be strategically incorporated to improve solubility and stability before being cleaved in vivo to release the active drug. This approach has been successfully employed in the development of prodrugs for treating conditions such as cancer and neurological disorders.

Furthermore, this compound has found applications in chemical biology research. The ability to introduce fluorine into complex molecules allows researchers to probe protein-ligand interactions with greater precision. For example, fluorinated analogs of known ligands have been used to study receptor binding kinetics and to identify novel allosteric sites on target proteins. These insights can inform the rational design of more effective drugs with improved safety profiles.

The synthesis of cis-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid typically involves several well-established synthetic routes. One common approach involves the reaction of 3-fluoropiperidine with di-tert-butyl dicarbonate (Boc₂O) followed by selective carboxylation at the 4-position. The choice of synthetic method can vary depending on factors such as yield, purity, and scalability requirements.

Recent advancements in catalytic methods have also contributed to more efficient and environmentally friendly syntheses of this compound. For instance, palladium-catalyzed carboxylation reactions have been developed that offer high yields and excellent regioselectivity. These methods not only reduce waste but also minimize the use of hazardous reagents, aligning with green chemistry principles.

In conclusion, cis-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid (CAS No. 1628475-90-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts.